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Compound of Interest

Compound Name: 2-Ethynylterephthalic acid

CAS No.: 1215861-81-6

Cat. No.: B3091052

Get Quote

Executive Safety Summary & Risk Profile
2-Ethynylterephthalic acid (often abbreviated as H₂BDC-C≡CH or similar in MOF literature)

presents a dual-hazard profile that distinguishes it from standard organic linkers like

terephthalic acid. While it shares the corrosive/irritant properties of benzoic acid derivatives, the

presence of the terminal alkyne (ethynyl group) introduces specific reactivity concerns

regarding metal compatibility and thermal stability.

Critical Hazard Profile:

Primary Biological Hazard: Irritant to mucous membranes and upper respiratory tract (H335).

Physical Hazard: Combustible dust; potential for static charge accumulation during weighing.

Chemical Reactivity (The "Hidden" Risk): The terminal alkyne proton (

) is weakly acidic but can form explosive metal acetylides upon prolonged contact with
copper, silver, or mercury. Standard brass plumbing or metal spatulas present a non-zero
risk in high-throughput environments.
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Core Hazard Data Table
Parameter Specification Operational Implication

Physical State
Off-white to pale yellow

powder

High inhalation risk; requires

static control.

Signal Word WARNING
Standard PPE is insufficient;

engineering controls required.

GHS Codes H315, H319, H335
Skin/Eye/Respiratory Irritant.[1]

[2]

Solubility DMSO, DMF, DMAc
Solvents facilitate transdermal

permeation of the toxin.

Incompatibilities
Strong oxidizers, Cu/Ag/Hg

alloys

Do not use metal spatulas

containing copper/brass.

Personal Protective Equipment (PPE) Matrix
As a Senior Scientist, I strongly advise against a "one-size-fits-all" PPE approach. The risk

profile changes drastically once the solid powder is dissolved in high-dipole aprotic solvents

(like DMF), which are common in Metal-Organic Framework (MOF) synthesis.

Tier 1: Solid Handling (Weighing & Transfer)
Respiratory:NIOSH N95 (minimum) or P100 respirator if handling >5g outside a fume hood.

Preferred: Handle strictly inside a certified chemical fume hood.

Dermal: Single-layer Nitrile gloves (min 0.11 mm thickness).

Ocular: ANSI Z87.1 Chemical Splash Goggles. Safety glasses are insufficient due to the fine

particle size of the powder.

Tier 2: Solution Handling (Solvated in DMF/DMSO)
The Risk: DMF (N,N-Dimethylformamide) rapidly penetrates standard nitrile gloves and acts

as a carrier, dragging the 2-Ethynylterephthalic acid through the skin barrier.

Dermal Upgrade (MANDATORY):
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Option A: Laminate film gloves (e.g., Silver Shield™).

Option B (Dexterity focus): Double-gloving method. Inner layer: Laminate/PE; Outer layer:

Nitrile (for grip). Change outer gloves immediately upon splash.

Respiratory: Fume hood is mandatory. N95 masks provide zero protection against DMF

vapors.

Visualization: PPE Decision Logic
The following diagram illustrates the decision workflow for selecting the correct PPE based on

the physical state of the reagent.
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Start: Reagent Handling

Check Physical State

Solid / Powder

Weighing

Solvated (DMF/DMSO)

Synthesis

Tier 1 PPE:
Nitrile Gloves (0.11mm)

Splash Goggles
Fume Hood (Dust Control)

Tier 2 PPE:
Laminate/Barrier Gloves

(Nitrile is permeable!)
Fume Hood (Vapor Control)

Proceed with Experiment
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Figure 1: Decision matrix for PPE selection. Note the critical escalation to barrier gloves when

solvents are introduced.

Operational Protocol: Safe Handling Workflow
Phase A: Weighing & Static Control
Organic linkers with alkyne tails are prone to static charging, which causes powder to "fly" and

adhere to glove surfaces.
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Engineering Control: Use an ionizing blower or anti-static gun inside the balance enclosure.

Tool Selection: Use ceramic or high-grade stainless steel (316L) spatulas. Avoid brass or

lower-grade alloys to prevent trace acetylide formation over time.

Technique: Weigh into a glass scintillation vial or weighing boat. Do not weigh directly into

the reaction vessel if it requires narrow-neck transfer (funnel clogging risk).

Phase B: Solubilization
Solvent Addition: Add solvent (DMF/DMSO) slowly down the side of the vessel to minimize

dust lofting.

Dissolution: 2-Ethynylterephthalic acid may require mild sonication. Ensure the sonication

bath water is at ambient temperature to prevent thermal degradation of the alkyne.

Waste Management & Decontamination
Disposal of this compound requires specific attention to the "Alkyne Rule" to prevent

infrastructure damage or explosion hazards.

The "Alkyne Rule" for Disposal
NEVER pour alkyne-containing solutions down the drain. Aside from environmental regulations,

the formation of copper acetylides in copper plumbing traps is a known laboratory explosion

hazard.

Disposal Protocol:

Segregation: Collect all waste in a dedicated "Organic Acid - Halogen Free" carboy.

Labeling: Clearly mark the tag with "Contains Terminal Alkynes - NO METALS."

Spill Cleanup:

Solid Spill: Do not sweep dry (dust hazard). Cover with wet paper towels (water/ethanol),

then wipe up.
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Solution Spill: Absorb with vermiculite or sand. Do not use paper towels for DMF spills if

possible (fire hazard in trash); use inert absorbents.

Visualization: Waste Stream Logic

Waste Generation Contains Metal Ions?
(Cu, Ag, Hg)

Standard Organic
Waste StreamNo

Segregated Stream:
'Potential Acetylide Risk'

Yes
Quench/Acidify
before disposal

Click to download full resolution via product page

Figure 2: Waste segregation logic to prevent acetylide formation in waste containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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